Cas no 47339-09-3 (2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture))

• Product Name: 2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture)
• CAS No: 47339-09-3
• MF: C₁₄H₂₀O₁₀
• MW: 348.302605628967
• MDL: MFCD09817577
• CID: 55719
• PubChem ID: 329767780
• Update Time: 2025-11-02

2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture) Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S,5R)-2-(Acetoxymethyl)-6-hydroxytetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2,3,4,6-O-TETRAACETYL-D-GALACTOSE
• 2,3,4,6-tetra-O-acetyl-D-gluco-pyranose
• 2,3,4,6-tetra-O-acetyl-glucopyranose
• A-D-Galactopyranose 1,3,4,6-Tetraacetate
• AG-F-61074
• AK104125
• ANW-69583
• D-glucopyranose-2,3,4,6-tetraacetate
• Galactopyranose,tetraacetate (6CI)
• KB-206518
• SureCN133580
• tetraAc-Glu-OH
• BS-28616
• 2,3,4,6-Tetra-O-acetyl-D-galactopyranose, 97%
• 47339-09-3
• D-Galactopyranose, 2,3,4,6-tetraacetate
• W-202829
• MFCD09817577
• [(2R,3S,4S,5R)-3,4,5-triacetyloxy-6-hydroxyoxan-2-yl]methyl acetate
• 2,3,4,6-tetra-O-acetyl-galactopyranose
• AC6195
• CS-0168512
• IEOLRPPTIGNUNP-RRYROLNDSA-N
• A872187
• SCHEMBL133580
• (2R,3S,4S,5R)-2-(Acetoxymethyl)-6-hydroxytetrahydro-2H-pyran-3,4,5-triyltriacetate
• [(2R,3S,4S,5R)-3,4,5-TRIS(ACETYLOXY)-6-HYDROXYOXAN-2-YL]METHYL ACETATE
• AKOS016006052
• DTXSID40453632
• 2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture)
• 2,3,4,6-tetra-O-acetyl-D-galactopyranose

• MDL： MFCD09817577
• Inchi： 1S/C14H20O10/c1-6(15)20-5-10-11(21-7(2)16)12(22-8(3)17)13(14(19)24-10)23-9(4)18/h10-14,19H,5H2,1-4H3/t10-,11+,12+,13-,14?/m1/s1
• InChI Key： IEOLRPPTIGNUNP-RRYROLNDSA-N
• SMILES： O1C([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 348.10564683g/mol
• Monoisotopic Mass: 348.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 107-110 °C(lit.)
• Flash Point: 148.5±22.2 °C
• Solubility: Chloroform (Slightly), Ethanol (Slightly)
• PSA: 134.66000
• LogP: -0.93820
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Additional information on 2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture)

2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture): A Versatile Intermediate in Carbohydrate Chemistry

2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture) (CAS No. 47339-09-3) is a highly valuable acetylated sugar derivative widely used in carbohydrate synthesis and glycoscience research. This compound, often referred to as acetylated galactose, serves as a crucial building block for the preparation of complex oligosaccharides, glycoconjugates, and other biologically active molecules. Its unique chemical properties make it indispensable in pharmaceutical development, biochemical studies, and material science applications.

The growing interest in glycobiology and glycotherapeutics has significantly increased demand for high-quality acetylated sugar intermediates like 2,3,4,6-Tetra-O-acetyl-D-galactopyranose. Researchers frequently search for information about its synthesis methods, stability conditions, and application protocols, reflecting the compound's importance in modern scientific research. The a/b mixture form offers particular advantages in certain synthetic pathways, providing flexibility in reaction design.

From a structural perspective, 2,3,4,6-Tetra-O-acetyl-D-galactopyranose features acetyl groups protecting all hydroxyl positions except the anomeric carbon, making it an excellent substrate for glycosylation reactions. This protection pattern is particularly valuable when creating galactose-containing compounds with specific stereochemistry. The compound's molecular weight of 364.32 g/mol and well-defined physical properties contribute to its reliability as a synthetic intermediate.

Recent advancements in glycosylation techniques have highlighted the importance of acetylated galactopyranose derivatives in developing novel therapeutics. The compound's role in synthesizing tumor-associated carbohydrate antigens and vaccine adjuvants has attracted significant attention from both academic and industrial researchers. Many laboratories now seek optimized protocols for handling and storing CAS 47339-09-3 to ensure maximum yield in their synthetic applications.

The pharmaceutical industry utilizes 2,3,4,6-Tetra-O-acetyl-D-galactopyranose extensively in developing glycosylated drugs and prodrugs. Its ability to serve as a precursor for various galactose-modified compounds makes it valuable for creating medications targeting liver-specific delivery systems. The compound's compatibility with multiple protection-deprotection strategies allows medicinal chemists to design complex molecular architectures with precise control.

In material science, researchers are exploring applications of acetylated sugar derivatives like 47339-09-3 in creating biocompatible polymers and smart materials. The compound's ability to introduce carbohydrate motifs into synthetic polymers opens possibilities for developing materials with specific biological recognition properties. This application aligns with current trends in green chemistry and sustainable material development.

Quality control of 2,3,4,6-Tetra-O-acetyl-D-galactopyranose (a/b Mixture) remains a critical concern for end-users. Analytical methods such as HPLC analysis, NMR characterization, and optical rotation measurement are commonly employed to verify the compound's purity and anomeric ratio. Suppliers emphasizing batch-to-batch consistency and comprehensive analytical documentation often rank higher in researcher preferences.

The market for acetylated carbohydrate intermediates continues to expand, driven by increasing research in glycobiology and glycomedicine. CAS 47339-09-3 occupies a significant position in this market due to its versatility and well-established synthetic utility. Current pricing trends reflect growing demand from both academic institutions and pharmaceutical companies engaged in carbohydrate-based drug discovery programs.

Handling and storage recommendations for 2,3,4,6-Tetra-O-acetyl-D-galactopyranose typically emphasize protection from moisture and maintenance at cool temperatures. These precautions help preserve the compound's reactivity and prevent decomposition. Researchers frequently inquire about optimal solvent systems and reaction conditions for this intermediate, seeking to maximize yields in their synthetic applications.

Future research directions involving 47339-09-3 may explore its potential in click chemistry applications and bioconjugation strategies. The compound's well-defined reactivity profile makes it attractive for developing new glycosylation methodologies and catalytic systems. As carbohydrate-based therapeutics gain prominence, the importance of reliable intermediates like 2,3,4,6-Tetra-O-acetyl-D-galactopyranose will undoubtedly continue to grow.

For researchers working with acetylated sugars, understanding the specific properties of D-galactopyranose tetraacetate can significantly improve synthetic outcomes. The compound's anomeric mixture characteristics offer unique opportunities for selective functionalization, while its crystalline nature facilitates purification processes. These practical advantages contribute to its enduring popularity in synthetic carbohydrate chemistry.